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Compound of Interest

Compound Name: Oxolinic Acid-d5

Cat. No.: B563869

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for Oxolinic Acid-
d5, a deuterated analog of the quinolone antibiotic Oxolinic Acid. This document is intended to
furnish researchers, scientists, and drug development professionals with the necessary
information for the safe handling, storage, and disposal of this compound, as well as an
overview of its mechanism of action.

Chemical and Physical Properties

Oxolinic Acid-d5 is a stable, isotopically labeled form of Oxolinic Acid, primarily used as an
internal standard for its quantification in analytical methods such as gas chromatography-mass
spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS).[1]
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Property Value

5-(Ethyl-d5)-5,8-dihydro-8-oxo-1,3-Dioxolo[4,5-

gJquinoline-7-carboxylic Acid

Chemical Name

1-(Ethyl-d5)-6,7-methylenedioxy-4-quinolone-3-

Synonyms carboxylic Acid
CAS Number 1189890-98-9
Molecular Formula C13HeDsNOs
Molecular Weight 266.26 g/mol [1][2]

Hazard Identification and Classification

Oxolinic Acid-d5 is classified as a hazardous substance. The following table summarizes its
hazard classification according to the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS).

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Irritation 2 H315: Causes skin irritation

H319: Causes serious eye

Eye Irritation 2 N
Irritation

. e H317: May cause an allergic
Skin Sensitisation 1 ) )
skin reaction

Signal Word: Warning

Hazard Pictograms:

Toxicological Data

The toxicological properties of Oxolinic Acid-d5 are expected to be similar to those of its non-
deuterated counterpart, Oxolinic Acid.
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Toxicity Data

Value

Species

Acute Oral LD50

1890 to >6000 mg/kg bw Adult Mice

Acute Oral LD50

128 mg/kg bw

Neonatal Mice

Acute Oral LD50

573 mg/kg bw

Neonatal Rat

Acute Dermal LD50

> 2000 mg/kg

Rat[3]

Solubility
Solvent Solubility
0.5 M NaOH Approximately 50 mg/mL][4]
DMSO Sparingly soluble[4]
Ethanol Sparingly soluble[4]
Dimethylformamide (DMF) Sparingly soluble[4]
Water Insoluble[5]

Handling Precautions and Personal Protective

Equipment (PPE)

Due to its hazardous nature, strict safety protocols must be followed when handling Oxolinic

Acid-d5.

Engineering Controls:

e Handle in a well-ventilated area, preferably in a chemical fume hood or a biological safety

cabinet.[6]

o Ensure safety showers and eyewash stations are readily accessible.

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.
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o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

e Respiratory Protection: If handling large quantities or if dust is generated, use a NIOSH-
approved respirator.

Hygiene Measures:

e Wash hands thoroughly after handling.

e Do not eat, drink, or smoke in the laboratory.

Storage and Disposal

Storage:

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.
o Recommended storage temperature is 2-8°C.[1]

Disposal:

» Dispose of waste in accordance with local, state, and federal regulations.

e Do not allow the product to enter drains.

Mechanism of Action

Oxolinic acid exerts its biological effects through two primary mechanisms: inhibition of
bacterial DNA gyrase and inhibition of dopamine uptake in the central nervous system.[7][8]

Inhibition of Bacterial DNA Gyrase

Oxolinic acid is a quinolone antibiotic that targets bacterial DNA gyrase (a type Il
topoisomerase), an enzyme essential for DNA replication, transcription, and repair in bacteria.
It binds to the A subunit of DNA gyrase, stabilizing the enzyme-DNA complex and leading to
double-strand breaks in the bacterial chromosome, which ultimately results in cell death.
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Caption: Inhibition of bacterial DNA gyrase by Oxolinic Acid-d5.

Dopamine Uptake Inhibition

In addition to its antibacterial properties, oxolinic acid acts as a dopamine uptake inhibitor in the
brain.[7][9] It blocks the dopamine transporter (DAT), a protein responsible for the reuptake of
dopamine from the synaptic cleft back into the presynaptic neuron. This blockade leads to an
increase in the extracellular concentration of dopamine, resulting in enhanced dopaminergic
neurotransmission.
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Caption: Mechanism of dopamine uptake inhibition by Oxolinic Acid-d5.

Experimental Protocols

Detailed experimental protocols for Oxolinic Acid-d5 are not publicly available and are
typically developed and validated in-house by research laboratories. However, a generalized
workflow for its use as an internal standard in a quantitative analysis is provided below.

Generalized Workflow for Use as an Internal Standard
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Caption: Generalized workflow for using Oxolinic Acid-d5 as an internal standard.
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Safe Handling Workflow

A logical workflow for the safe handling of Oxolinic Acid-d5 powder is crucial to minimize
exposure and ensure laboratory safety.
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Caption: Safe handling workflow for Oxolinic Acid-d5 powder.
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This technical guide is intended for informational purposes only and should not be considered a
substitute for a comprehensive risk assessment conducted by qualified professionals. Always
refer to the most current Safety Data Sheet (SDS) provided by the supplier before handling any
chemical substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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